Cas no 31499-72-6 (2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-)

• Product Name: 2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
• CAS No: 31499-72-6
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 303791
• Update Time: 2026-05-14

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
• 4-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-2-one
• DIHYDRO ALPHA IONONE
• EINECS 250-657-4
• FEMA No. 3628

• Inchi： InChI=1S/C13H22O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6,12H,5,7-9H2,1-4H3
• InChI Key： JHJCHCSUEGPIGE-UHFFFAOYSA-N
• SMILES： CC1=CCCC(C)(C)C1CCC(=O)C

Computed Properties

• Exact Mass: 194.16700

Experimental Properties

• Density: 0.922 g/mL at 20 °C(lit.)
• Boiling Point: 90 °C0.1 mm Hg(lit.)
• Flash Point: 98 °C
• Refractive Index: n20/D 1.477
• PSA: 17.07000
• LogP: 3.73810
• FEMA: 3628 | DIHYDRO-ALPHA-IONONE

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• RTECS：EM0535000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids